Cas no 359436-55-8 (ISOGUANOSINE HYDRATE)

• Product Name: ISOGUANOSINE HYDRATE
• CAS No: 359436-55-8
• MF: C₁₀H₁₅N₅O₆
• MW: 301.256001710892
• CID: 825653
• PubChem ID: 102594493
• Update Time: 2025-04-19

ISOGUANOSINE HYDRATE Chemical and Physical Properties

Names and Identifiers

• ISOGUANOSINE HYDRATE
• F12754
• 359436-55-8
• 6-Amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-2H-purin-2-one hydrate
• Isoguanosinehydrate(1:x)
• Isoguanosine hydrate(1:x)
• 6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3,9-dihydro-2H-purin-2-one hydrate
• DB-230556

• Inchi： 1S/C10H13N5O5.H2O/c11-7-4-8(14-10(19)13-7)15(2-12-4)9-6(18)5(17)3(1-16)20-9;/h2-3,5-6,9,16-18H,1H2,(H3,11,13,14,19);1H2/t3-,5-,6-,9-;/m1./s1
• InChI Key： XJFGKAOCZWFNPZ-GWTDSMLYSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2=C(N)NC(N=C12)=O)O)O.O

Computed Properties

• Exact Mass: 301.10200
• Monoisotopic Mass: 301.10223322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 544
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Melting Point: 237-241°C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 169.00000
• LogP: -1.75750
• Vapor Pressure: No data available

ISOGUANOSINE HYDRATE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer